1-Chloro-2-propanol Phosphorochloridate

Specification

• CAS No.: 13674-83-4
• Molecular Formula: C6H12Cl3O3P
• Molecular Weight: 269.483
• IUPAC Name: 1-chloro-2-[chloro(1-chloropropan-2-yloxy)phosphoryl]oxypropane
• Standard InChI: InChI=1S/C6H12Cl3O3P/c1-5(3-7)11-13(9,10)12-6(2)4-8/h5-6H,3-4H2,1-2H3
• Standard InChI Key: ITVAVCZXFIPOFV-UHFFFAOYSA-N
• SMILES: CC(CCl)OP(=O)(OC(C)CCl)Cl

Introduction

Chemical Identity and Structure

1-Chloro-2-propanol Phosphorochloridate, also known as Phosphorochloridic acid, bis(2-chloro-1-methylethyl) ester, is an organophosphorus compound with distinctive chemical properties. The compound is characterized by the following fundamental parameters:

• CAS Registry Number: 13674-83-4

• Molecular Formula: C6H12Cl3O3P

• Molecular Weight: 269.49 g/mol

• Chemical Structure: The compound features a phosphorus atom at its center, bonded to three oxygen atoms and one chlorine atom. Two of the oxygen atoms form bonds with 2-chloro-1-methylethyl groups, creating a distinctive organophosphate structure.

Nomenclature and Identification

The compound is recognized under several systematic and common names in chemical databases and literature:

• IUPAC Name: Phosphorochloridic acid, bis(2-chloro-1-methylethyl) ester

• Common Synonyms: 1-Chloro-2-propanol Phosphorochloridate

• Chemical Identifiers: The compound can be uniquely identified through its CAS number and molecular formula.

Physical and Chemical Properties

The physical and chemical properties of 1-Chloro-2-propanol Phosphorochloridate determine its behavior in various chemical reactions and applications. Though the search results provide limited specific information on this compound's properties, we can infer certain characteristics based on its chemical structure.

Physical State and Appearance

While the search results don't explicitly mention the physical state of 1-Chloro-2-propanol Phosphorochloridate, organophosphate compounds with similar molecular weights typically exist as viscous liquids at room temperature.

Chemical Reactivity

As a phosphorochloridate, this compound likely exhibits reactivity patterns typical of organophosphorus compounds:

• Susceptibility to hydrolysis in aqueous environments

• Potential for nucleophilic substitution reactions at the phosphorus center

• Reactivity of the P-Cl bond toward nucleophiles

Related Compounds and Structural Analogues

1-Chloro-2-propanol Phosphorochloridate belongs to a family of chlorinated organophosphate compounds with structural similarities to other industrially significant compounds.

Tris(2-chloro-1-methylethyl) phosphate

A closely related compound is 2-Propanol, 1-chloro-, phosphate (3:1), also known as Tris(2-chloro-1-methylethyl) phosphate, which has the following properties:

• CAS Registry Number: 13674-84-5

• Molecular Formula: C9H18Cl3O4P

• Molecular Weight: 327.570 g/mol

• Other Names: Phosphoric acid, tris(2-chloro-1-methylethyl) ester; Tris(2-chloroisopropyl)phosphate; Tris(1-chloro-2-propyl)phosphate; Amgard TMCP; Hostaflam OP 820

This compound differs from 1-Chloro-2-propanol Phosphorochloridate in that it contains three 2-chloro-1-methylethyl groups attached to a phosphate center rather than two such groups and a chlorine atom attached to a phosphorochloridate center.

Synthesis Methods

• Reaction of phosphorus oxychloride with appropriate amounts of 1-chloro-2-propanol

• Halogenation of corresponding hydroxylated precursors

• Substitution reactions involving phosphorus trichloride and alcohols

Applications and Industrial Significance

While the search results don't explicitly detail applications for 1-Chloro-2-propanol Phosphorochloridate, organophosphate compounds with similar structures typically find use in several industrial applications:

Research Directions and Future Perspectives

Current research involving organophosphate compounds like 1-Chloro-2-propanol Phosphorochloridate focuses on several key areas:

Environmental Impact Assessment

Research into the environmental persistence, degradation pathways, and ecological effects of chlorinated organophosphates remains an active area of investigation.

Alternative Applications Development

Exploration of novel applications for these compounds in catalysis, materials science, and other fields represents an emerging research direction.

Green Chemistry Approaches

Development of more environmentally friendly synthesis methods, as exemplified by the Zeo-karb catalyzed approach mentioned in search result, illustrates a trend toward greener production processes for chlorinated compounds.